3,5,6,7,8,8a-hexahydro-1H-isochromene

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 3,5,6,7,8,8a-hexahydro-1H-isochromene
• InChI: InChI=1S/C9H14O/c1-2-4-9-7-10-6-5-8(9)3-1/h5,9H,1-4,6-7H2
• InChI Key: CJEBORODUVWIDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CCOCC2C1

Description

3,5,6,7,8,8a-hexahydro-1H-isochromene is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2-methylidenecyclohexyl)methyl prop-2-en-1-yl ether (0.104 g, 0.626 mmol) in DCE (6.5 mL) was degassed 3×N2/pump, then Zhan-1b (0.023 g, 0.031 mmol) was added and the reaction was degassed again The mixture was stirred at rt for 2 hr. It was concentrated and purified by silica gel chromatography to provide the title compound. 1H NMR (500 MHz, CDCl3) δ 5.39 (t, 1H, J=2.4 Hz), 4.04-4.10 (m, 2H), 3.92 (dd, 1H, J=5.7 Hz, 11.2 Hz), 3.24 (dd, 1H, J=8.2 Hz, 11.2 Hz), 2.15-2.27 (m, 2H), 1.92-2.02 (m, 1H), 1.74-1.83 (m, 2H), 1.64-1.72 (m, 1H), 1.18-1.45 (m, 2H), 0.93-1.06 (m, 1H).